1-(2-Methyl-1,3-dithian-2-yl)propan-1-ol

• Molecular Formula: C8H16OS2
• Molecular Weight: 192.3 g/mol
• IUPAC Name: 1-(2-methyl-1,3-dithian-2-yl)propan-1-ol
• InChI: InChI=1S/C8H16OS2/c1-3-7(9)8(2)10-5-4-6-11-8/h7,9H,3-6H2,1-2H3
• InChI Key: QDTBQZMABPNKMU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1(SCCCS1)C)O

Description

1-(2-Methyl-1,3-dithian-2-yl)propan-1-ol (CAS 124004-44-0) is an organosulfur compound with the molecular formula C₈H₁₆OS₂ and a molecular weight of 192.34 g/mol. It exists as a pale yellow to colorless oily liquid with a predicted boiling point of 297.0 ± 20.0 °C and a density of 1.108 ± 0.06 g/cm³ at 20 °C . The compound contains a 1,3-dithiane ring substituted with a methyl group and a propan-1-ol side chain. It is primarily used in synthetic organic chemistry as an intermediate for complex molecules, particularly in the development of bioactive compounds. Proper storage requires a dry environment at 20–22 °C .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1,3-Dithiane Derivatives

2-Methyl-2-(1-oxo-5-heptynyl)-1,3-dithiane (CAS 892874-94-1)

• Structure : Features a 1,3-dithiane core with a ketone and alkyne substituent.
• Synthesis : Prepared via tandem nucleophilic addition/fragmentation of vinylogous acyl triflates (VATs), a method distinct from the target compound’s synthesis .
• Applications: Serves as a building block for alkynes in organic synthesis. Its alkyne group enables click chemistry applications, unlike the propanol group in the target compound.

2-Methyl-1,3-dithiane (CAS 6007-26-7)

• Structure: Simpler analogue lacking the propanol side chain.
• Physical Properties : Lower molecular weight (148.30 g/mol ) and density compared to the target compound.
• Reactivity : Acts as a thioacetal precursor but lacks hydroxyl functionality, limiting its utility in alcohol-mediated reactions .

Table 1: Comparison of 1,3-Dithiane Derivatives

Compound	Molecular Weight (g/mol)	Key Functional Groups	Boiling Point (°C)	Applications
1-(2-Methyl-1,3-dithian-2-yl)propan-1-ol	192.34	1,3-dithiane, propanol	~297	Bioactive intermediate
2-Methyl-2-(1-oxo-5-heptynyl)-1,3-dithiane	258.43	1,3-dithiane, ketone, alkyne	Not reported	Alkyne synthesis
2-Methyl-1,3-dithiane	148.30	1,3-dithiane	Not reported	Thioacetal precursor

Thioacetal Alcohols

(S)-1-(1,3-Dithian-2-yl)-2-propanol

• Structure : Enantiomerically pure thioacetal with a secondary alcohol group.
• Synthesis : Produced via microbial reduction of thioacetals (e.g., compound 24 in ) with 99% enantiomeric excess .
• Applications: Key intermediate for (S,S)-grahamimycin A1, highlighting the role of stereochemistry in biological activity—a contrast to the racemic or non-chiral target compound .

Table 2: Thioacetal Alcohols

Compound	Molecular Weight (g/mol)	Alcohol Position	Stereochemistry	Biological Relevance
1-(2-Methyl-1,3-dithian-2-yl)propan-1-ol	192.34	Primary	Not specified	Synthetic intermediate
(S)-1-(1,3-Dithian-2-yl)-2-propanol	178.32	Secondary	S-configuration	Grahamimycin A1 synthesis

Amino Alcohols

3-(Diethylamino)-2,2-dimethyl-propan-1-ol

• Structure: Contains a tertiary amino group and a primary alcohol.
• Physical Properties : Lower density (0.875 g/cm³ ) and molar mass (159.27 g/mol ) compared to the sulfur-rich target compound .
• Safety : Requires stringent PPE (respirators, chemical-resistant gloves) due to higher volatility (flash point 73.9 °C ) .

Table 3: Amino Alcohols vs. Target Compound

Compound	Molecular Weight (g/mol)	Density (g/cm³)	Functional Groups	Safety Considerations
1-(2-Methyl-1,3-dithian-2-yl)propan-1-ol	192.34	1.108	1,3-dithiane, alcohol	Stable under dry conditions
3-(Diethylamino)-2,2-dimethyl-propan-1-ol	159.27	0.875	Amino, alcohol	Volatile; PPE required

Aromatic-Substituted Alcohols

2-Methyl-1,1,3,3-tetraphenylpropan-2-ol

• Structure : Bulky tetraphenyl groups with a tertiary alcohol.
• Physical State : Crystalline solid (melting point 406–408 K ), contrasting the oily liquid form of the target compound .
• Synthesis : Formed via double addition of diphenylmethyllithium to ethyl acetate, demonstrating divergent synthetic pathways .

3-(Dimethylamino)-2-methyl-1,1-bis(2-methylphenyl)propan-1-ol (CAS 4150-94-1)

• Structure: Aromatic rings and dimethylamino group enhance lipophilicity.
• Applications: Potential use in medicinal chemistry due to aromatic and amino motifs, unlike the sulfur-focused target compound .

Table 4: Aromatic Alcohols

Compound	Molecular Weight (g/mol)	Physical State	Key Features	Applications
1-(2-Methyl-1,3-dithian-2-yl)propan-1-ol	192.34	Oily liquid	Sulfur-rich, primary alcohol	Synthetic intermediate
2-Methyl-1,1,3,3-tetraphenylpropan-2-ol	438.60	Crystalline	Tetraphenyl, tertiary alcohol	Medicinal precursors